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Introduction: The Principle of Gravitational
Separation
In geological sciences, the isolation and analysis of heavy minerals from sedimentary or

crushed rock samples are fundamental for provenance studies, economic geology, and

academic research.[1][2] Heavy minerals, characterized by a specific gravity greater than that

of common rock-forming minerals like quartz (density ~2.65 g/cm³) and feldspars (density

~2.56-2.76 g/cm³), often occur in trace amounts but provide significant insights into the

geological history of a sample.[1]

The separation of these denser mineral fractions is most effectively achieved through heavy

liquid separation. This technique leverages the principle of buoyancy. When a sample is

introduced into a liquid with a density intermediate between the light and heavy minerals, the

lighter minerals will float, while the denser, "heavy" minerals will sink. Bromoform (CHBr₃), a

dense organic liquid with a specific gravity of approximately 2.89 g/cm³, has historically been a

widely used medium for this purpose.[1] This application note provides a comprehensive guide

to the use of bromoform for heavy mineral separation, emphasizing safety, procedural

accuracy, and best practices.

I. Bromoform: Properties and Critical Safety
Considerations
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Bromoform (Tribromomethane) is a colorless liquid with a sweet odor.[3][4][5] Its high density

and immiscibility with water make it an effective medium for mineral separation. However, it is

imperative to recognize that bromoform is a hazardous substance.

Table 1: Physical and Chemical Properties of Bromoform

Property Value Source

CAS Number 75-25-2 [6][7][8]

Molecular Formula CHBr₃ [6]

Molecular Weight 252.73 g/mol [6][7]

Density ~2.89 g/cm³ at 20°C

Boiling Point 149.5 °C [3]

Melting Point 8.3 - 9.2 °C [3]

Solubility in Water 3.2 g/L [7]

A. Health Hazards & Toxicity

Bromoform is classified as toxic and poses significant health risks upon exposure.[8][9][10]

Acute Effects: Harmful if swallowed and toxic if inhaled.[8][9][10] It causes skin and serious

eye irritation.[8][9][10] Inhalation can lead to effects on the central nervous system and liver.

[5]

Chronic Effects: Prolonged or repeated exposure can cause damage to the liver, kidneys,

and central nervous system.[9] It is also a confirmed animal carcinogen with unknown

relevance to humans.[9][11]

Exposure Routes: Bromoform can be absorbed through the skin, inhaled as vapor, or

ingested.[5][12]

B. Mandatory Safety Precautions
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Due to its toxicity, all work with bromoform must be conducted in a well-ventilated chemical

fume hood.[12] Adherence to the following safety protocols is non-negotiable.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves (e.g., nitrile) at all times.[9][12]

Eye Protection: Chemical splash goggles and a face shield are required.[9]

Lab Coat: A lab coat must be worn to protect from skin contact.[3]

Handling:

Avoid breathing vapors.[8][9]

Wash hands thoroughly after handling.[8][9]

Do not eat, drink, or smoke in the work area.[9][10]

Storage: Store bromoform in a cool, dry, well-ventilated area in a tightly sealed container,

away from incompatible materials.[8][9]

Spills: In case of a spill, evacuate the area, ensure adequate ventilation, and absorb the spill

with an inert material (e.g., vermiculite, sand).[9][13] Dispose of the waste as hazardous

material.[9][13]

Waste Disposal: Bromoform and any materials contaminated with it are considered

hazardous waste (RCRA Hazardous Waste Code U225) and must be disposed of in

accordance with local, state, and federal regulations.[9][14] Do not pour bromoform down

the drain.[13]

II. Experimental Protocol: Heavy Mineral Separation
This protocol outlines a standard procedure for separating heavy minerals from a

disaggregated geological sample.

A. Materials and Equipment

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b151600?utm_src=pdf-body
https://www.researchgate.net/post/Is_there_a_simpler_and_cheapest_way_for_heavy_minerals_separation
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://www.researchgate.net/post/Is_there_a_simpler_and_cheapest_way_for_heavy_minerals_separation
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://www.oxfordlabfinechem.com/msds/BROMOFORM%20Extra%20Pure.pdf
https://www.chemos.de/import/data/msds/GB_en/75-25-2-A0003796-GB-en.pdf
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://www.chemos.de/import/data/msds/GB_en/75-25-2-A0003796-GB-en.pdf
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25659.pdf
https://www.benchchem.com/product/b151600?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/75-25-2-A0003796-GB-en.pdf
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0262.pdf
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0262.pdf
https://www.benchchem.com/product/b151600?utm_src=pdf-body
https://geoliquids.com/wp-content/uploads/GeoLiquids-Bromoform-SDS-2017.pdf
https://www.ncbi.nlm.nih.gov/books/NBK597973/
https://www.benchchem.com/product/b151600?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0262.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bromoform (reagent grade)

Acetone (for rinsing)

Ethanol (for rinsing)

Separatory funnels (size appropriate for sample volume)

Ring stand and clamps

Filter paper (various pore sizes)

Glass funnels

Beakers

Wash bottles

Stirring rods

Drying oven

Analytical balance

B. Workflow Diagram
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Sample Preparation

Heavy Liquid Separation (in Fume Hood)

Mineral & Bromoform Recovery

1. Sample Disaggregation
& Sieving

2. Washing & Drying

3. Setup Separatory Funnel

4. Add Bromoform

5. Introduce Sample

6. Stir & Settle

7. Drain Heavy Fraction

8. Wash Heavy Fraction 9. Filter Light Fraction

11. Dry Mineral Fractions

10. Wash Light Fraction

12. Recover & Store Bromoform

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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